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Compound of Interest

Compound Name: Di-tert-butylchlorophosphine

Cat. No.: B1329828 Get Quote

A Technical Guide to the Physical Properties of
Di-tert-butylchlorophosphine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of di-tert-
butylchlorophosphine (CAS No. 13716-10-4), a versatile reagent in organic synthesis. The

document outlines its boiling point and density, supported by detailed experimental protocols

for their determination.

Quantitative Physical Properties
The physical properties of di-tert-butylchlorophosphine are summarized in the table below,

providing a clear reference for laboratory applications.

Physical Property Value Conditions

Boiling Point 191.6 °C at 760 mmHg[1]

48 °C at 3 mmHg[2][3][4][5]

48-52 °C at 3.2 mbar[3]

48 °C No pressure specified[6]

Density 0.951 g/mL at 25 °C[1][2][3][4]
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Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of di-tert-butylchlorophosphine. Given the compound's sensitivity to

air and moisture, as well as its corrosive nature, all procedures must be conducted in a

controlled, inert atmosphere (e.g., using a glovebox or Schlenk line) and with appropriate

personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant

gloves.

2.1. Determination of Boiling Point using the Thiele Tube Method

This method is suitable for determining the boiling point of a small quantity of liquid.

Materials:

Di-tert-butylchlorophosphine sample

Thiele tube

Mineral oil or other suitable high-boiling point liquid

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

Inert atmosphere setup (glovebox or Schlenk line)

Procedure:

Preparation under Inert Atmosphere: Inside a glovebox or under a stream of inert gas, add

approximately 0.5 mL of di-tert-butylchlorophosphine to a small, dry test tube.
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Capillary Tube Insertion: Place a capillary tube, with its open end down, into the test tube

containing the sample.

Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the

bulb of the thermometer is level with the bottom of the test tube.[7][8]

Thiele Tube Setup: Fill the Thiele tube with a suitable heating oil (e.g., mineral oil) to a level

just above the top of the side arm.

Immersion: Clamp the thermometer and test tube assembly so that it is immersed in the oil in

the Thiele tube. The sample should be positioned in the main body of the tube, and the

rubber band should remain above the oil level to prevent degradation from heat.[7][9]

Heating: Gently heat the side arm of the Thiele tube with a small flame or a heating mantle.

[7][10] This will induce convection currents in the oil, ensuring uniform temperature

distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue gentle heating until a steady and rapid stream of bubbles is

observed.

Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.[9][10] Record this temperature.

Repeat: For accuracy, repeat the determination at least twice and calculate the average

boiling point.

2.2. Determination of Density using a Pycnometer

A pycnometer is a flask with a specific volume used for precise density measurements of

liquids.

Materials:

Di-tert-butylchlorophosphine sample
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Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary bore

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Inert atmosphere setup (glovebox or Schlenk line)

Dry, lint-free wipes

Procedure:

Preparation and Calibration under Inert Atmosphere: All handling of the pycnometer and the

sample should be performed in a glovebox or under an inert atmosphere.

Mass of Empty Pycnometer: Carefully clean and dry the pycnometer and its stopper. Weigh

the empty, dry pycnometer on an analytical balance and record the mass (m_pycnometer).

Mass of Pycnometer with Water (Calibration): Fill the pycnometer with deionized water of a

known temperature. Insert the stopper, allowing excess water to exit through the capillary.

Equilibrate the pycnometer in a constant temperature water bath (e.g., 25 °C). Carefully dry

the exterior of the pycnometer with a lint-free wipe and weigh it. Record this mass (m_water).

The volume of the pycnometer (V_pycnometer) can be calculated using the density of water

at that temperature.

Mass of Pycnometer with Sample: Empty and thoroughly dry the pycnometer. Fill the

pycnometer with the di-tert-butylchlorophosphine sample. Insert the stopper, allowing the

excess liquid to exit through the capillary.

Temperature Equilibration: Place the filled pycnometer in the constant temperature water

bath set to 25 °C and allow it to equilibrate.

Final Weighing: Carefully dry the exterior of the pycnometer and weigh it on the analytical

balance. Record this mass (m_sample).

Calculation of Density: The density (ρ) of the di-tert-butylchlorophosphine is calculated

using the following formula:
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ρ = (m_sample - m_pycnometer) / V_pycnometer

Repeat: For accuracy, perform the measurement in triplicate and report the average density.

Structure-Property Relationship
The physical properties of di-tert-butylchlorophosphine are directly influenced by its

molecular structure. The diagram below illustrates this relationship.

Relationship between Molecular Structure and Physical Properties of Di-tert-butylchlorophosphine

Molecular Structure

Physical Properties

Di-tert-butylchlorophosphine
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Caption: Molecular structure's influence on physical properties.
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The two bulky tert-butyl groups increase the molecule's surface area, leading to stronger van

der Waals forces between molecules. This results in a relatively high boiling point for its

molecular weight.[11][12][13] These bulky groups also affect how the molecules pack together

in the liquid state, which is a key determinant of density. The polar phosphorus-chlorine (P-Cl)

bond introduces dipole-dipole interactions, further contributing to the intermolecular forces that

must be overcome for the substance to boil.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329828#physical-properties-like-boiling-point-and-
density-of-di-tert-butylchlorophosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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